(4-fluorophenyl)(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)methanone

Specification

• Molecular Formula: C20H16FNO2S3
• Molecular Weight: 417.5 g/mol
• IUPAC Name: (4-fluorophenyl)-(8-methoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)methanone
• Standard InChI: InChI=1S/C20H16FNO2S3/c1-20(2)17-16(19(25)27-26-17)14-10-13(24-3)8-9-15(14)22(20)18(23)11-4-6-12(21)7-5-11/h4-10H,1-3H3
• Standard InChI Key: XVJJAQJZWSQPCK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C3=C(N1C(=O)C4=CC=C(C=C4)F)C=CC(=C3)OC)C(=S)SS2)C

Introduction

The compound (4-fluorophenyl)(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)methanone is a complex organic molecule belonging to the class of quinoline derivatives. It features a unique structural framework with multiple functional groups, including a fluorophenyl group, methoxy group, and thioxo functionality. This compound is of interest in medicinal chemistry due to its potential biological activities, particularly in the development of pharmaceuticals.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions. Common methods include:

• Starting Materials: Fluorinated phenyl compounds and thioxo derivatives are used as starting materials.

• Reaction Conditions: Synthesis may require controlled temperatures, inert atmospheres (e.g., nitrogen), and solvents like methanol or dichloromethane.

• Purification Techniques: Techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HLP) are used to monitor purity and yield.

Biological Activities and Applications

Compounds within the thioxoquinoline class are recognized for their potential therapeutic properties, including antimicrobial and anticancer activities. The presence of the fluorophenyl group suggests potential applications in medicinal chemistry, particularly in the development of pharmaceuticals.

Research Findings and Data

While specific data on (4-fluorophenyl)(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)methanone is limited, related compounds have shown promising biological activities:

Compound Type	Biological Activity
Thioxoquinoline Derivatives	Antimicrobial, Anticancer
Fluorinated Quinolines	Antimicrobial, Antiviral